8-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one

• Molecular Formula: C14H10N2O4
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 3-methyl-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C14H10N2O4/c1-8-2-5-12-11(6-8)15-14(17)10-4-3-9(16(18)19)7-13(10)20-12/h2-7H,1H3,(H,15,17)
• InChI Key: MWYYFYIGUBYPEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=CC(=C3)[N+](=O)[O-])C(=O)N2

Description

8-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one: is a heterocyclic compound with a fused dibenzoxazepine ring system.

• Its chemical structure consists of a seven-membered oxazepine ring fused to two benzene rings.
• The methyl group at position 8 and the nitro group at position 3 contribute to its unique properties.

Preparation Methods

• A base-promoted protocol has been developed for the synthesis of this compound.
• Starting from commercially available 2-fluorobenzonitriles, 2-aminophenols, and 2-aminoethanol, good to excellent yields of the corresponding heterocycles can be achieved .
• Notably, only K3PO4 or K2CO3 is required as the promoter, and the reaction can be easily performed on a large scale.

Chemical Reactions Analysis

Oxidation: The nitro group makes it susceptible to oxidation reactions.

Reduction: Reduction of the nitro group can yield the corresponding amino compound.

Substitution: Substitution reactions at various positions are possible.

Common Reagents: Reagents like reducing agents (e.g., SnCl2/HCl), bases (e.g., NaOH), and nucleophiles (e.g., amines) are commonly used.

Major Products: Reduction of the nitro group leads to the corresponding amino derivative.

Scientific Research Applications

Chemistry: Used as a building block for more complex molecules.

Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).

Medicine: Research on its pharmacological properties and potential drug development.

Industry: May find applications in materials science or organic synthesis.

Mechanism of Action

• The exact mechanism is context-dependent, but it likely involves interactions with specific molecular targets.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: Other dibenzoxazepines, such as dibenzoxazepinamines and quinazolinimines, share structural similarities.

Uniqueness: The methyl substitution and nitro group placement distinguish it from related compounds.